molecular formula C9H8ClNO4S B1465439 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride CAS No. 27320-81-6

4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride

Cat. No. B1465439
CAS RN: 27320-81-6
M. Wt: 261.68 g/mol
InChI Key: LOHFNICBPOJDJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride” is a chemical compound with the molecular formula C9H8ClNO4S . It is a white solid and has a molecular weight of 261.69 .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClNO4S/c1-11-7-4-6 (16 (10,13)14)2-3-8 (7)15-5-9 (11)12/h2-4H,5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.


Physical And Chemical Properties Analysis

This compound is a white solid . It has a molecular weight of 261.69 .

Scientific Research Applications

Antitumor Activity

Some derivatives of this compound have shown promising antitumor activity . The ability to inhibit the growth of tumor cells makes these compounds valuable in the development of new chemotherapeutic drugs.

Anti-inflammatory Applications

Benzoxazine derivatives, including 4-methyl-3-oxo-1,4-benzoxazine-6-sulfonyl chloride , have been identified as potential anti-inflammatory agents . They are particularly interesting for their selective COX-2 inhibition, which is crucial for developing safer anti-inflammatory medications.

Antimicrobial Properties

Certain benzoxazine compounds have exhibited antimicrobial activities . This application is vital in the fight against drug-resistant bacteria and the development of new antibiotics.

Dye Industry Applications

Benzoxazine derivatives are also used in the dye industry. They contribute to the synthesis of dyes that offer high degrees of fastness to washing and abrasion , which is essential for producing durable and high-quality textile products.

Antiepileptic and Antihypertensive Potential

These compounds have been reported to possess K+ channel opening activity, which can be harnessed for antiepileptic and antihypertensive treatments .

COX-2 Inhibitory Activity

The benzoxazine core structure is widely used in non-steroidal anti-inflammatory drugs due to its COX-2 inhibitory activity without significantly affecting COX-1, which is involved in regulating physiological functions .

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and is harmful if swallowed . The hazard statements associated with this compound are H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage) .

properties

IUPAC Name

4-methyl-3-oxo-1,4-benzoxazine-6-sulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8ClNO4S/c1-11-7-4-6(16(10,13)14)2-3-8(7)15-5-9(11)12/h2-4H,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LOHFNICBPOJDJL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)COC2=C1C=C(C=C2)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8ClNO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride
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4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride
Reactant of Route 6
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4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride

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